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Compound of Interest

Compound Name: 3-Methyloxetane-3-carboxylic acid

Cat. No.: B1282991

CAS Number: 28562-68-7
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyloxetane-3-carboxylic
acid, a heterocyclic compound of growing interest in medicinal chemistry and organic
synthesis. This document consolidates available data on its chemical properties, synthesis, and
potential applications, with a focus on providing practical information for laboratory use.

Chemical and Physical Properties

3-Methyloxetane-3-carboxylic acid is a white to off-white solid at room temperature.[1] The
presence of the strained oxetane ring and the carboxylic acid functional group imparts unique
reactivity and physicochemical properties to the molecule.[1] Its structure suggests potential as
a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals
and agrochemicals.[1][2]
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Property Value Source(s)

Molecular Formula CsHsOs3 [1103114]

Molecular Weight 116.12 g/mol [3114]

Melting Point 58-63 °C [3]

Boiling Point 224 °C (Predicted) [5]

Appearance White to light orange to yellow o
powder/crystal

Purity Typically >97% (GC) [3]

Storage Temperature

-20°C

[3]

InChl=1S/C5H803/c1-

InChl 5(4(6)7)2-8-3-5/h2-3H2,1H3, [1][3]
(H,6,7)
SMILES CC1(COC1)C(=0)O [1]

Note: Spectroscopic data such as detailed H NMR, 13C NMR, IR, and mass spectrometry for 3-

Methyloxetane-3-carboxylic acid are not readily available in the public domain. Commercial

suppliers may provide this data upon request.

Synthesis and Purification

A known method for the synthesis of 3-methyloxetane-3-carboxylic acid involves the

oxidation of its corresponding alcohol, 3-methyl-3-hydroxymethyloxetane.

Experimental Protocol: Oxidation of 3-Methyl-3-
hydroxymethyloxetane

This protocol is based on a general procedure described in the patent literature for the

preparation of oxetane-3-carboxylic acids.

Materials:

¢ 3-Methyl-3-hydroxymethyloxetane
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Aqueous sodium hydroxide (NaOH) solution
Palladium on activated charcoal (5% Pd)
Bismuth(lll) nitrate pentahydrate (Bi(NO3)3-5H20)
Oxygen gas

Sulfuric acid (H2S0a4), 50% solution

Methyl isobutyl ketone (MIBK)

Ligroin

Procedure:

In a reaction vessel equipped with a stirrer, internal thermometer, and gas inlet, dissolve 3-
methyl-3-hydroxymethyloxetane in an aqueous solution of sodium hydroxide.

Add a catalytic amount of 5% palladium on activated charcoal and a small quantity of
Bi(NOs3)3-5H20.

Heat the reaction mixture to the desired temperature (e.g., 80°C) while bubbling oxygen gas
through the solution.

Monitor the reaction progress by measuring oxygen uptake. The reaction is complete when
oxygen consumption ceases.

After completion, cool the reaction mixture and filter off the catalyst. Wash the catalyst with
water.

Combine the filtrate and washings, and acidify to pH 1 with 50% sulfuric acid.
Extract the aqueous solution with methyl isobutyl ketone.

Separate the organic layer and remove the solvent under reduced pressure to yield the
crude 3-methyloxetane-3-carboxylic acid.
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Purification Protocol: Recrystallization

o Dissolve the crude 3-methyloxetane-3-carboxylic acid in a minimal amount of hot ligroin.
 Allow the solution to cool slowly to room temperature to induce crystallization.

e Further cool the mixture in an ice bath to maximize crystal formation.

o Collect the purified crystals by vacuum filtration.

e Wash the crystals with a small amount of cold ligroin.

e Dry the crystals under vacuum to obtain pure 3-methyloxetane-3-carboxylic acid.

Applications in Drug Discovery and Medicinal
Chemistry

The oxetane motif has gained significant attention in drug discovery due to its ability to improve
the physicochemical properties of drug candidates.[1][6] Oxetanes can act as bioisosteric
replacements for gem-dimethyl groups or carbonyl groups, often leading to enhanced
metabolic stability, increased aqueous solubility, and reduced lipophilicity.[6] While specific
biological activities for 3-methyloxetane-3-carboxylic acid have not been reported, its
structural features make it an attractive building block for the synthesis of novel therapeutic
agents.

Metabolic Considerations

Specific metabolic pathways for 3-methyloxetane-3-carboxylic acid have not been
elucidated. However, carboxylic acid-containing drugs can undergo several metabolic
transformations. The primary routes of metabolism for carboxylic acids often involve
conjugation reactions, such as the formation of acyl glucuronides, or activation to acyl-CoA
thioesters. These metabolic processes can influence the pharmacokinetic profile and potential
toxicity of the parent compound.

Visualizations
Synthesis Workflow
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Caption: Synthesis of 3-Methyloxetane-3-carboxylic acid.

General Metabolic Pathway for Carboxylic Acids

ueTs Acyl Glucuronide
[ Carboxylic Acid )
(

e.g., 3-Methyloxetane-3-carboxylic acid)/
Acyl-CoA Synthetases Further Conjugates
A U@ (e.g., with amino acids)

Click to download full resolution via product page

Caption: Representative metabolic pathways for carboxylic acids.

Safety Information

3-Methyloxetane-3-carboxylic acid is classified as acutely toxic if swallowed (Acute Tox. 4
Oral) and carries the GHS07 pictogram with the signal word "Warning".[3][4] Appropriate
personal protective equipment, including gloves, lab coat, and safety glasses, should be worn
when handling this compound. Work should be conducted in a well-ventilated area or a fume
hood.

Hazard Statement Description

H302 Harmful if swallowed
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Precautionary Statement Description
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 o

doctor/physician if you feel unwell.
P330 Rinse mouth.

Dispose of contents/container to an approved
P501

waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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